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Compound of Interest

Compound Name: Angiogenin (108-122) (TFA)

Cat. No.: B15624142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the stability and storage

of Angiogenin (108-122) (TFA), a peptide fragment of human angiogenin.[1][2] Angiogenin is a

protein involved in angiogenesis (blood vessel formation) and has been implicated in various

physiological and pathological processes, including tumor growth and neurodegenerative

diseases.[3] The (108-122) fragment is of research interest for its potential therapeutic

applications.[2][4]

Peptide Characteristics
Property Value Reference

Sequence

Glu-Asn-Gly-Leu-Pro-Val-His-

Leu-Asp-Gln-Ser-Ile-Phe-Arg-

Arg

MedChemExpress

Molecular Formula C₇₈H₁₂₅N₂₅O₂₃ (free base) [2]

Molecular Weight 1780.98 g/mol (free base) [2]

Appearance
White to off-white lyophilized

powder

Generic Peptide Supplier

Information

Counterion Trifluoroacetate (TFA)
Self-evident from product

name
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Storage and Stability
Proper storage of Angiogenin (108-122) (TFA) is critical to maintain its integrity and biological

activity. The following recommendations are based on general peptide handling guidelines and

supplier information.

Lyophilized Powder
The lyophilized peptide is the most stable form for long-term storage.

Storage Condition Duration Notes

-20°C Up to 3 years

Recommended for long-term

storage. Keep in a desiccated

environment.

-80°C > 3 years

Provides maximum stability for

long-term storage. Keep in a

desiccated environment.

4°C (Short-term) Weeks to months
Suitable for short-term storage.

Protect from moisture.

Room Temperature Days to weeks
Not recommended for storage;

acceptable for shipping.

Data compiled from multiple supplier recommendations.[2][5]

In Solution
Peptides are generally less stable in solution due to potential degradation by hydrolysis,

oxidation, and microbial contamination. It is highly recommended to prepare solutions fresh for

each experiment. If storage in solution is necessary, follow these guidelines.
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Storage Condition Duration Notes

-20°C Up to 6 months
Aliquot to avoid repeated

freeze-thaw cycles.

-80°C Up to 1 year

Recommended for longer-term

solution storage. Aliquot to

avoid repeated freeze-thaw

cycles.

4°C Days

Very short-term storage only.

Prone to degradation and

microbial growth.

Data compiled from multiple supplier recommendations.[2][5]

Best Practices for Solution Handling:

Avoid Repeated Freeze-Thaw Cycles: Aliquot the stock solution into single-use volumes to

prevent degradation from repeated temperature changes.[5]

Use Sterile Buffers: Prepare solutions using sterile, nuclease-free water or appropriate

buffers to prevent contamination.

Consider pH: The stability of peptides can be pH-dependent. For Angiogenin (108-122),

which has several basic residues (Arg, Arg, His), dissolving in a slightly acidic buffer (e.g., pH

5-6) may improve solubility and stability.[5]

Protect from Light: While not always specified, it is good practice to store peptide solutions in

light-protected vials.

Reconstitution Protocol
Proper reconstitution is key to ensuring the peptide is fully dissolved and stable.

Materials
Angiogenin (108-122) (TFA) lyophilized powder
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Sterile, high-purity water (e.g., WFI, Milli-Q, or equivalent)

Alternative solvents: Acetonitrile (ACN), Dimethyl sulfoxide (DMSO), or a suitable buffer

(e.g., PBS pH 7.4, sterile filtered)

Vortex mixer and/or sonicator

Sterile, low-protein-binding polypropylene tubes

Procedure
Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for 10-15 minutes. This prevents condensation of atmospheric moisture, which

can degrade the peptide.

Solvent Selection:

Initial Attempt: The peptide is reported to be soluble in water.[2] Start by adding sterile

water to the vial.

Hydrophobic Peptides: If solubility in water is poor, a small amount of an organic solvent

like DMSO or acetonitrile can be used to first dissolve the peptide, followed by dilution with

the desired aqueous buffer. Note that DMSO can be toxic to cells.

Reconstitution Steps: a. Add the desired volume of sterile solvent to the vial to achieve the

target stock concentration (e.g., 1 mg/mL or 1 mM). b. Gently vortex or swirl the vial to

dissolve the powder. c. If the peptide does not dissolve completely, brief sonication (1-2

minutes in a water bath sonicator) may be used to aid dissolution. Avoid excessive

sonication, which can generate heat and degrade the peptide.

Storage of Stock Solution: a. Once fully dissolved, aliquot the stock solution into single-use,

low-protein-binding polypropylene tubes. b. Store the aliquots at -80°C for long-term stability.

[2]
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Peptide Reconstitution Workflow

Start: Lyophilized Peptide Vial

Equilibrate to Room Temperature

Add Sterile Solvent (e.g., H2O)

Gently Vortex / Swirl

Completely Dissolved?

Brief Sonication

No

Aliquot into Single-Use Tubes

Yes

Store at -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized Angiogenin (108-122) (TFA).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b15624142?utm_src=pdf-body-img
https://www.benchchem.com/product/b15624142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Stability Assessment by RP-HPLC
To quantitatively assess the stability of Angiogenin (108-122) (TFA) under specific

experimental conditions, a stability-indicating Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) method is recommended. This protocol provides a general

framework that should be optimized for your specific equipment and conditions.

Objective
To determine the degradation rate of Angiogenin (108-122) (TFA) over time when stored in a

specific buffer and at a specific temperature.

Materials
Reconstituted Angiogenin (108-122) (TFA) stock solution

Stability buffer (e.g., PBS pH 7.4, cell culture medium, formulation buffer)

HPLC system with a UV detector

C18 RP-HPLC column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase A: 0.1% TFA in HPLC-grade water

Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile (ACN)

Incubator or water bath set to the desired test temperature (e.g., 4°C, 25°C, 37°C)

Experimental Procedure
Sample Preparation: a. Dilute the Angiogenin (108-122) stock solution to a final

concentration of 1 mg/mL (or other desired concentration) in the stability buffer. b. Prepare

several identical aliquots in separate vials, one for each time point.

Time Zero (T₀) Analysis: a. Immediately after preparation, take one aliquot for the T₀

measurement. b. Inject an appropriate volume (e.g., 20 µL) onto the HPLC system. c. Run

the HPLC method to obtain the initial chromatogram. The area of the main peptide peak at

T₀ is considered 100% integrity.
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Incubation: a. Place the remaining aliquots in the incubator at the selected temperature.

Time Point Analysis: a. At each scheduled time point (e.g., 1, 4, 8, 24, 48, 72 hours, and 1

week), remove one aliquot from the incubator. b. Allow the sample to return to room

temperature. c. Inject the sample onto the HPLC and run the same method as for T₀.

HPLC Method (Example):

Column: C18, 4.6 x 250 mm, 5 µm

Flow Rate: 1.0 mL/min

Detection: UV at 214 nm or 280 nm

Gradient:

0-5 min: 5% B

5-30 min: 5% to 60% B (linear gradient)

30-32 min: 60% to 95% B

32-35 min: 95% B

35-37 min: 95% to 5% B

37-45 min: 5% B (re-equilibration)

This gradient is a starting point and must be optimized for best peak separation.

Data Analysis
For each chromatogram, identify and integrate the area of the main peak corresponding to

intact Angiogenin (108-122).

Calculate the percentage of remaining peptide at each time point (Tₓ) relative to the initial

peak area at T₀:

% Remaining = (Peak Area at Tₓ / Peak Area at T₀) * 100
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Plot the % Remaining versus time to visualize the degradation kinetics.

Optionally, identify degradation products by analyzing new peaks that appear in the

chromatogram over time, potentially using mass spectrometry (LC-MS) for characterization.

HPLC Stability Study Workflow

Prepare Peptide in Test Buffer

Analyze T=0 Sample via HPLC

Incubate Aliquots at Test Temp

Calculate % Remaining Peptide

Pull Sample at Time 'X'

Analyze Sample 'X' via HPLC

Plot % Remaining vs. Time

Click to download full resolution via product page

Caption: General workflow for assessing peptide stability using RP-HPLC.

Angiogenin Signaling Context
Angiogenin (ANG) is a secreted ribonuclease that promotes angiogenesis. It binds to

endothelial cells, is internalized, and translocates to the nucleus where it stimulates ribosomal
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RNA (rRNA) transcription, leading to cell proliferation and blood vessel formation. The 108-122

peptide fragment has been studied for its ability to inhibit the enzymatic and biological activities

of the full-length angiogenin protein.
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Angiogenin Action and Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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